(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanol
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Overview
Description
“(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanol” is a chemical compound with the CAS Number: 1864054-01-2 . It has a molecular weight of 141.17 . The compound is stored at room temperature and is available in powder form .
Synthesis Analysis
A series of novel 1H-1,2,3-triazole analogs were synthesized via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium . The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material . This compound underwent Suzuki–Miyaura cross-coupling reaction with different arylboronic acids in aqueous medium to afford the target molecules .
Molecular Structure Analysis
The Inchi Code of “this compound” is 1S/C6H11N3O/c1-3-9-6(4-10)5(2)7-8-9/h10H,3-4H2,1-2H3 .
Chemical Reactions Analysis
The compound was evaluated for its carbonic anhydrase-II enzyme inhibitory activity in vitro . A preliminary structure-activity relationship suggested that the presence of a polar group at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives has contributed to the overall activity of these compounds .
Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .
Scientific Research Applications
Catalytic Applications
A study by Ozcubukcu, Ozkal, Jimeno, and Pericàs (2009) reveals that a tris(triazolyl)methanol-Cu(I) complex, prepared through a Cu(I)-catalyzed alkyne-azide 1,3-dipolar cycloaddition, exhibits high activity as a catalyst for Huisgen 1,3-dipolar cycloadditions. This catalyst is noted for its low loadings, short reaction times at room temperature, and compatibility with free amino groups, positioning it as a superior catalyst for these cycloadditions (Ozcubukcu et al., 2009).
Material Science and Synthesis
In material science, Ghorbanloo and Maleki Alamooti (2017) describe the encapsulation of a molybdenum(VI) complex within zeolite Y, leveraging (1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanol derivatives for oxidation reactions. This encapsulated material acts as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons, showcasing improved stability and recyclability over its homogeneous counterpart (Ghorbanloo & Maleki Alamooti, 2017).
Mechanism of Action
Safety and Hazards
The compound has been assigned the GHS07 pictogram and the signal word "Warning" . The hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
properties
IUPAC Name |
(3-ethyl-5-methyltriazol-4-yl)methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O/c1-3-9-6(4-10)5(2)7-8-9/h10H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHOJLUCEXDPOKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(N=N1)C)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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